Cas no 1823232-37-6 (1-Piperidinecarboxylic acid, 3-(3-methyl-4-nitro-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester)
1-Piperidinecarboxylic acid, 3-(3-methyl-4-nitro-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinecarboxylic acid, 3-(3-methyl-4-nitro-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C14H22N4O4/c1-10-12(18(20)21)9-17(15-10)11-6-5-7-16(8-11)13(19)22-14(2,3)4/h9,11H,5-8H2,1-4H3
- InChI Key: LBXICVHDVRHBJV-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCCC(N2C=C([N+]([O-])=O)C(C)=N2)C1
1-Piperidinecarboxylic acid, 3-(3-methyl-4-nitro-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-359647-0.05g |
tert-butyl 3-(3-methyl-4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate |
1823232-37-6 | 0.05g |
$1417.0 | 2023-03-07 | ||
| Enamine | EN300-359647-0.1g |
tert-butyl 3-(3-methyl-4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate |
1823232-37-6 | 0.1g |
$1484.0 | 2023-03-07 | ||
| Enamine | EN300-359647-0.25g |
tert-butyl 3-(3-methyl-4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate |
1823232-37-6 | 0.25g |
$1551.0 | 2023-03-07 | ||
| Enamine | EN300-359647-0.5g |
tert-butyl 3-(3-methyl-4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate |
1823232-37-6 | 0.5g |
$1619.0 | 2023-03-07 | ||
| Enamine | EN300-359647-1.0g |
tert-butyl 3-(3-methyl-4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate |
1823232-37-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-359647-2.5g |
tert-butyl 3-(3-methyl-4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate |
1823232-37-6 | 2.5g |
$3304.0 | 2023-03-07 | ||
| Enamine | EN300-359647-5.0g |
tert-butyl 3-(3-methyl-4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate |
1823232-37-6 | 5.0g |
$4890.0 | 2023-03-07 | ||
| Enamine | EN300-359647-10.0g |
tert-butyl 3-(3-methyl-4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate |
1823232-37-6 | 10.0g |
$7250.0 | 2023-03-07 |
1-Piperidinecarboxylic acid, 3-(3-methyl-4-nitro-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 1-Piperidinecarboxylic acid, 3-(3-methyl-4-nitro-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester
Introduction to 1-Piperidinecarboxylic acid, 3-(3-methyl-4-nitro-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester and Its Significance in Modern Chemical Research
The compound with the CAS number 1823232-37-6, known as 1-Piperidinecarboxylic acid, 3-(3-methyl-4-nitro-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its complex structure, has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents. The unique arrangement of functional groups, including the piperidine ring, the nitro-substituted pyrazole moiety, and the tert-butyl ester group, contributes to its distinct chemical properties and reactivity.
In the realm of medicinal chemistry, such compounds are often explored for their ability to interact with biological targets in unique ways. The piperidine carboxylic acid moiety is particularly noteworthy, as it is a common scaffold in many bioactive molecules. Its structural flexibility allows for modifications that can fine-tune pharmacokinetic and pharmacodynamic profiles, making it a valuable building block for drug discovery. The presence of the 3-methyl-4-nitro-1H-pyrazol-1-yl group adds another layer of complexity, introducing electronic and steric effects that can influence binding affinity and metabolic stability.
Recent advancements in computational chemistry have enabled researchers to predict the behavior of such molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking simulations, scientists can identify potential binding interactions between this compound and biological targets. This approach has been particularly useful in the search for new treatments for diseases where existing options are limited. For instance, studies have suggested that molecules containing the pyrazole core may exhibit anti-inflammatory or anticancer properties, making them promising candidates for further investigation.
The tert-butyl ester group in this compound serves multiple purposes. On one hand, it enhances solubility in certain solvents, facilitating its use in synthetic protocols. On the other hand, it provides a site for further functionalization, allowing chemists to modify the molecule's properties as needed. This adaptability is crucial in drug development, where slight changes in structure can lead to significant improvements in efficacy or safety.
One of the most exciting aspects of this compound is its potential in combination therapies. The multifaceted nature of its structure suggests that it could be repurposed or modified to work alongside existing drugs, enhancing their effectiveness or reducing side effects. In recent clinical trials, similar molecules have shown promise in treating conditions characterized by complex biological pathways. While more research is needed to fully understand the therapeutic potential of 1-Piperidinecarboxylic acid, 3-(3-methyl-4-nitro-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester, these preliminary findings are encouraging.
The synthesis of this compound also presents interesting challenges and opportunities. Traditional synthetic routes often require multiple steps and harsh conditions, which can be costly and environmentally unfriendly. However, emerging green chemistry techniques are beginning to address these issues by providing more efficient and sustainable methods. For example, catalytic processes that minimize waste and energy consumption are being explored as alternatives to conventional approaches. These innovations not only improve the practicality of producing such compounds but also align with global efforts to promote sustainable chemical practices.
Another area of interest is the role of this molecule in material science. Beyond its pharmaceutical applications, it has shown promise as a precursor for advanced materials with unique properties. The combination of rigid aromatic rings and flexible piperidine moieties can lead to polymers or coatings with enhanced durability or conductivity. Such materials could find applications in electronics, aerospace, or even environmental remediation.
In conclusion,1-Piperidinecarboxylic acid, 3-(3-methyl-4-nitro-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester (CAS no. 1823232-37-6) is a versatile compound with significant implications across multiple fields of science and technology. Its unique structure and functional groups make it a valuable tool for drug discovery, material development, and beyond. As research continues to uncover new applications for this molecule, its importance is likely to grow, driving further innovation and progress.
1823232-37-6 (1-Piperidinecarboxylic acid, 3-(3-methyl-4-nitro-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)